7H-Purine (9CI)
7H-Purine (9CI)
Purine, also known as purine base or 9H-purine, belongs to the class of organic compounds known as purines and purine derivatives. These are aromatic heterocyclic compounds containing a purine moiety, which is formed a pyrimidine-ring ring fused to an imidazole ring. Purine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Purine has been found throughout most human tissues, and has also been primarily detected in saliva. Within the cell, purine is primarily located in the cytoplasm and myelin sheath. Purine exists in all eukaryotes, ranging from yeast to humans. Purine can be converted into purine-6-thiol.
7H-purine is the 7H-tautomer of purine. It is a tautomer of a 1H-purine, a 3H-purine and a 9H-purine.
7H-purine is the 7H-tautomer of purine. It is a tautomer of a 1H-purine, a 3H-purine and a 9H-purine.
Brand Name:
Vulcanchem
CAS No.:
149297-77-8
VCID:
VC0115674
InChI:
InChI=1S/C5H4N4/c1-4-5(8-2-6-1)9-3-7-4/h1-3H,(H,6,7,8,9)
SMILES:
C1=C2C(=NC=N1)N=CN2
Molecular Formula:
C5H4N4
Molecular Weight:
120.11 g/mol
7H-Purine (9CI)
CAS No.: 149297-77-8
Main Products
VCID: VC0115674
Molecular Formula: C5H4N4
Molecular Weight: 120.11 g/mol
| CAS No. | 149297-77-8 |
|---|---|
| Product Name | 7H-Purine (9CI) |
| Molecular Formula | C5H4N4 |
| Molecular Weight | 120.11 g/mol |
| IUPAC Name | 7H-purine |
| Standard InChI | InChI=1S/C5H4N4/c1-4-5(8-2-6-1)9-3-7-4/h1-3H,(H,6,7,8,9) |
| Standard InChIKey | KDCGOANMDULRCW-UHFFFAOYSA-N |
| SMILES | C1=C2C(=NC=N1)N=CN2 |
| Canonical SMILES | C1=C2C(=NC=N1)N=CN2 |
| Melting Point | 216.5 °C 214°C |
| Physical Description | Solid |
| Description | Purine, also known as purine base or 9H-purine, belongs to the class of organic compounds known as purines and purine derivatives. These are aromatic heterocyclic compounds containing a purine moiety, which is formed a pyrimidine-ring ring fused to an imidazole ring. Purine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Purine has been found throughout most human tissues, and has also been primarily detected in saliva. Within the cell, purine is primarily located in the cytoplasm and myelin sheath. Purine exists in all eukaryotes, ranging from yeast to humans. Purine can be converted into purine-6-thiol. 7H-purine is the 7H-tautomer of purine. It is a tautomer of a 1H-purine, a 3H-purine and a 9H-purine. |
| Solubility | 4.16 M 500.0 mg/mL |
| Synonyms | 7H-Purine (9CI) |
| PubChem Compound | 1044 |
| Last Modified | Nov 11 2021 |
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